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Compound of Interest

Compound Name:
1-Bromo-4-

(bromomethyl)naphthalene

Cat. No.: B1281212 Get Quote

This technical guide provides comprehensive information on the chemical compound 1-Bromo-
4-(bromomethyl)naphthalene, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
1-Bromo-4-(bromomethyl)naphthalene is a halogenated aromatic hydrocarbon. Its

fundamental chemical properties are summarized below.
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Property Value Citations

Molecular Formula C₁₁H₈Br₂ [1][2][3]

Molecular Weight 299.99 g/mol [2][3]

CAS Number 79996-99-9 [1][2]

Physical Form Solid

Purity 97%

IUPAC Name
1-bromo-4-

(bromomethyl)naphthalene

InChI Key
FHXASJKBBLIBAQ-

UHFFFAOYSA-N

Storage Conditions
Inert atmosphere, 2-8°C or

-20°C
[2]

Experimental Protocols
Synthesis of 1-Bromo-4-(bromomethyl)naphthalene

A common method for the synthesis of 1-Bromo-4-(bromomethyl)naphthalene involves the

bromination of the methyl group of 4-bromo-1-methylnaphthalene.[4]

Materials:

4-Bromo-1-methylnaphthalene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO)

Carbon tetrachloride

Procedure:
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In a 5-liter four-hole bottle, combine 461.8g of 4-bromo-1-methylnaphthalene, 7.2kg of

carbon tetrachloride, 375.6g of N-bromosuccinimide, and 20.5g of benzoyl peroxide.[4]

Heat the mixture to a temperature of 70-78°C (preferably 77°C) to initiate the reaction,

allowing it to reflux overnight.[4]

Monitor the reaction progress using a suitable method, such as thin-layer chromatography, to

confirm the completion of the reaction.

Once the reaction is complete, cool the mixture to room temperature.[4]

Filter the mixture by suction to remove the succinimide byproduct.

The resulting filtrate contains the desired product, 1-bromo-4-(bromomethyl)naphthalene,

in the carbon tetrachloride solvent. Further purification can be achieved through

recrystallization or column chromatography.

Visualized Synthesis Pathway
The synthesis of 1-Bromo-4-(bromomethyl)naphthalene from 1-methylnaphthalene involves

a two-step process: bromination of the naphthalene ring followed by bromination of the methyl

group.

1-Methylnaphthalene 4-Bromo-1-methylnaphthalene

N-Bromosuccinimide,
Acetonitrile 1-Bromo-4-(bromomethyl)naphthalene

N-Bromosuccinimide,
Benzoyl Peroxide,

CCl4, 70-78°C

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-4-(bromomethyl)naphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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